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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

A Technical Guide to 4-Butoxy-3-
methoxybenzaldehyde
This technical guide provides a comprehensive overview of 4-Butoxy-3-
methoxybenzaldehyde, a vanillin derivative with potential applications in various scientific

fields. The document details its chemical identity, physicochemical properties, a representative

synthesis protocol, and a visual representation of the synthetic workflow, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity
The nomenclature and various identifiers for 4-Butoxy-3-methoxybenzaldehyde are crucial

for accurate documentation and research.

IUPAC Name: 4-butoxy-3-methoxybenzaldehyde[1]

Synonyms:

Vanillin butyl ether

3-methoxy-4-butoxybenzaldehyde

4-Butoxy-3-methoxy-benzaldehyde
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Benzaldehyde, 4-butoxy-3-methoxy-

4-butyloxy-3-methoxybenzaldehyde

CAS Number: 51301-87-2[1]

Physicochemical Properties
A summary of the key quantitative data for 4-Butoxy-3-methoxybenzaldehyde is presented in

the table below. These properties are essential for experimental design, including solubility and

reactivity considerations.

Property Value Source

Molecular Formula C₁₂H₁₆O₃ PubChem[1]

Molecular Weight 208.25 g/mol PubChem[1]

Appearance Liquid (predicted) Sigma-Aldrich

XLogP3 2.5 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 208.109944368 Da PubChem[1]

Monoisotopic Mass 208.109944368 Da PubChem[1]

Experimental Protocol: Synthesis of 4-Butoxy-3-
methoxybenzaldehyde
The following is a representative experimental protocol for the synthesis of 4-Butoxy-3-
methoxybenzaldehyde via Williamson ether synthesis, adapted from a method used for a

similar vanillin derivative.[2]

Objective: To synthesize 4-Butoxy-3-methoxybenzaldehyde from vanillin and 1-bromobutane.
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Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

1-Bromobutane

Potassium carbonate (K₂CO₃), anhydrous

Butan-2-one (methyl ethyl ketone, MEK)

Diethyl ether

Dichloromethane

Deionized water

Magnesium sulfate (MgSO₄), anhydrous

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Thin Layer Chromatography (TLC) plates and chamber

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve vanillin (1.0 equivalent) in butan-2-one.

Addition of Base: Add anhydrous potassium carbonate (1.0 equivalent) to the solution.
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Initial Stirring: Heat the mixture to 60°C and stir for 30 minutes.

Addition of Alkyl Halide: Add 1-bromobutane (1.0 equivalent) to the reaction mixture.

Reflux: Increase the temperature to reflux and maintain for 3-4 hours. Monitor the progress

of the reaction using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature.

Extraction: Extract the product into diethyl ether. Wash the organic layer with deionized

water.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and evaporate the solvent under reduced pressure using a rotary evaporator.

Crystallization: Crystallize the resulting crude product from dichloromethane to obtain pure 4-
Butoxy-3-methoxybenzaldehyde.

Synthesis Workflow Diagram
The logical flow of the synthesis protocol is illustrated in the following diagram.
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Synthesis of 4-Butoxy-3-methoxybenzaldehyde

Starting Materials

Reaction Steps

Work-up & Purification

Final Product

Vanillin

Dissolve Vanillin in Butan-2-one

1-Bromobutane

Add 1-Bromobutane

K2CO3

Add K2CO3

Butan-2-one

Heat to 60°C & Stir

Reflux for 3-4h

Extract with Diethyl Ether

Wash with Water

Dry over MgSO4

Evaporate Solvent

Crystallize from Dichloromethane

4-Butoxy-3-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Butoxy-3-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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